Cas no 7248-55-7 (1,3,5-Benzenetriol,2,4,6-tris[[(phenylmethyl)amino]methyl]-)
7248-55-7 structure
Product Name:1,3,5-Benzenetriol,2,4,6-tris[[(phenylmethyl)amino]methyl]-
CAS No:7248-55-7
MF:C30H33N3O3
MW:483.6013276577
CID:581339
PubChem ID:241228
Update Time:2025-04-19
1,3,5-Benzenetriol,2,4,6-tris[[(phenylmethyl)amino]methyl]- Chemical and Physical Properties
Names and Identifiers
-
- 1,3,5-Benzenetriol,2,4,6-tris[[(phenylmethyl)amino]methyl]-
- 2,4,6-tris[(phenylmethylamino)methyl]benzene-1,3,5-triol
- DTXSID00993307
- NSC48455
- 7248-55-7
- NSC-48455
- 2,4,6-tris[(benzylamino)methyl]benzene-1,3,5-triol
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- Inchi: 1S/C30H33N3O3/c34-28-25(19-31-16-22-10-4-1-5-11-22)29(35)27(21-33-18-24-14-8-3-9-15-24)30(36)26(28)20-32-17-23-12-6-2-7-13-23/h1-15,31-36H,16-21H2
- InChI Key: CWCVEKYZLWDOTO-UHFFFAOYSA-N
- SMILES: OC1C(CNCC2C=CC=CC=2)=C(C(CNCC2C=CC=CC=2)=C(C=1CNCC1C=CC=CC=1)O)O
Computed Properties
- Exact Mass: 483.25239
- Monoisotopic Mass: 483.252
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 6
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 36
- Rotatable Bond Count: 12
- Complexity: 491
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.1
- Topological Polar Surface Area: 96.8Ų
Experimental Properties
- Density: 1.234
- Boiling Point: 676.1°Cat760mmHg
- Flash Point: 104°C
- Refractive Index: 1.661
- PSA: 96.78
- LogP: 5.84550
1,3,5-Benzenetriol,2,4,6-tris[[(phenylmethyl)amino]methyl]- Related Literature
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Joseph W. Bennett,Diamond T. Jones,Blake G. Hudson,Joshua Melendez-Rivera,Robert J. Hamers,Sara E. Mason Environ. Sci.: Nano, 2020,7, 1642-1651
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Ross Harder,David C. Dunand,Ian McNulty Nanoscale, 2017,9, 5686-5693
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David White,Sean R. Stowell Biomater. Sci., 2017,5, 463-474
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Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
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Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
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